Cas no 587-76-8 (2-Propenoic acid, 2-(benzoylamino)-3-(4-fluorophenyl)-)
587-76-8 structure
Product Name:2-Propenoic acid, 2-(benzoylamino)-3-(4-fluorophenyl)-
CAS No:587-76-8
MF:C16H12FNO3
MW:285.269787788391
CID:340920
PubChem ID:761263
Update Time:2025-04-19
2-Propenoic acid, 2-(benzoylamino)-3-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(benzoylamino)-3-(4-fluorophenyl)-
- 2-benzamido-3-(4-fluorophenyl)prop-2-enoic acid
- DTXSID50354000
- 587-76-8
-
- Inchi: 1S/C16H12FNO3/c17-13-8-6-11(7-9-13)10-14(16(20)21)18-15(19)12-4-2-1-3-5-12/h1-10H,(H,18,19)(H,20,21)
- InChI Key: WCKFORMNIXDMCK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C=C(C(=O)O)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 285.08016
- Monoisotopic Mass: 285.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-Propenoic acid, 2-(benzoylamino)-3-(4-fluorophenyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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